2-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95%
Overview
Description
2-(2,6-Difluorophenyl)-5-fluorobenzoic acid (DFBFA) is a fluorinated aromatic carboxylic acid that has been used in various scientific research applications. It is a colorless, odourless solid that is soluble in water and other polar solvents. DFBFA is a versatile compound that can be used in a variety of scientific research applications, including synthesis, biochemical and physiological studies, as well as laboratory experiments.
Scientific Research Applications
2-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as an intermediate in organic synthesis, as a starting material for the preparation of other compounds, and as a reagent in biochemical and physiological studies. In addition, 2-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95% has been used as a catalyst in laboratory experiments.
Mechanism of Action
2-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95% is a fluorinated aromatic carboxylic acid and is believed to act as a catalyst in biochemical and physiological studies. It has been found to be an effective catalyst for the conversion of amino acids into their corresponding amides. It is also believed to act as a proton donor in a variety of biochemical reactions, and as a Lewis acid in the activation of substrates for nucleophilic substitution reactions.
Biochemical and Physiological Effects
2-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to be an effective catalyst in the synthesis of amides, and has been found to be an effective proton donor in biochemical reactions. In addition, it has been found to be an effective Lewis acid in the activation of substrates for nucleophilic substitution reactions.
Advantages and Limitations for Lab Experiments
2-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95% is a versatile compound that can be used in a variety of laboratory experiments. It is a colorless, odourless solid that is soluble in water and other polar solvents, making it ideal for use in aqueous solutions. In addition, it is a relatively inexpensive compound, making it an attractive option for use in laboratory experiments. However, 2-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95% is a hazardous compound and should be handled with caution.
Future Directions
2-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95% is a versatile compound with a variety of potential applications in scientific research. Future research could focus on exploring the potential of 2-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95% as a catalyst in organic synthesis, as well as its potential applications in the development of new drugs and therapeutics. Additionally, further research could focus on exploring the potential of 2-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95% as a proton donor in biochemical reactions, as well as its potential applications in the development of new materials. Finally, research could also focus on exploring the potential of 2-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95% as a Lewis acid in the activation of substrates for nucleophilic substitution reactions.
Synthesis Methods
2-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95% can be synthesized through a two-step process. The first step involves the reaction of 2,6-difluorobenzoic acid and 5-fluoro-2-nitrobenzoic acid in the presence of a base, such as sodium hydroxide, to form the intermediate product 2-(2,6-difluorophenyl)-5-fluorobenzoic acid nitrate. The second step involves the reduction of the nitrate to the desired product, 2-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95%, using a reducing agent such as sodium borohydride.
properties
IUPAC Name |
2-(2,6-difluorophenyl)-5-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7F3O2/c14-7-4-5-8(9(6-7)13(17)18)12-10(15)2-1-3-11(12)16/h1-6H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVGWFQJRIRPFHH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C2=C(C=C(C=C2)F)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7F3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50689687 |
Source
|
| Record name | 2',4,6'-Trifluoro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50689687 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261959-75-4 |
Source
|
| Record name | 2',4,6'-Trifluoro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50689687 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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